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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147

An In-Depth Technical Guide to Potassium
Thiocyanate-*3*C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Potassium thiocyanate-13C, a
stable isotope-labeled compound valuable in a range of scientific applications. The guide
covers its fundamental properties, key applications, and detailed experimental protocols where
available, with a focus on its utility in metabolic research and analytical chemistry.

Core Compound Data

Potassium thiocyanate-13C is a salt of thiocyanic acid where the carbon atom is the heavy
isotope 13C. This isotopic labeling allows for its use as a tracer in various biological and
chemical systems.

Property Value Reference
CAS Number 143827-33-2 [1]
Molecular Formula K13CSN [1]
Molecular Weight ~98.17 g/mol
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Key Applications

Potassium thiocyanate-13C is a versatile tool in several research areas due to its unique
isotopic label.

Metabolic Studies and Flux Analysis

As an isotopically labeled molecule, Potassium thiocyanate-13C serves as a valuable tracer in
metabolic studies.[1] By introducing it into a biological system, researchers can track the
metabolic fate of the thiocyanate carbon.[1] This is particularly useful for elucidating complex
metabolic pathways and quantifying the flux of metabolites through these pathways.[2] The 13C
isotope can be detected using techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS), allowing for the identification of downstream
metabolites that have incorporated the labeled carbon.[1][2]

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy

The enriched 13C nucleus in Potassium thiocyanate-13C provides a strong signal in solid-state
NMR spectroscopy.[1] This makes it an excellent probe molecule for studying the structure and
dynamics of molecules adsorbed on surfaces or within solid materials.[1]

Chemical Synthesis of *C-Labeled Molecules

Potassium thiocyanate-13C can be used as a starting reagent for the chemical synthesis of
other 13C-labeled compounds.[1] This allows for the introduction of an isotopic label at a
specific position in a larger molecule, which can then be used in a variety of research
applications, including drug discovery and development.[1]

Precursor for Labeled Nitric Oxide Biosynthesis

The dually labeled Potassium thiocyanate-13C,1>N is instrumental in studying the biosynthesis
of nitric oxide (NO), a critical signaling molecule.[2] It allows researchers to track the
conversion of the thiocyanate ion to NO by enzymes like myeloperoxidase, especially under
conditions of inflammation and oxidative stress.[2] This provides insights into host defense
mechanisms and vascular regulation.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s791573
https://www.smolecule.com/products/s791573
https://www.benchchem.com/product/b046533
https://www.smolecule.com/products/s791573
https://www.benchchem.com/product/b046533
https://www.smolecule.com/products/s791573
https://www.smolecule.com/products/s791573
https://www.smolecule.com/products/s791573
https://www.smolecule.com/products/s791573
https://www.benchchem.com/product/b046533
https://www.benchchem.com/product/b046533
https://www.benchchem.com/product/b046533
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While detailed, step-by-step protocols for every application of Potassium thiocyanate-3C are
not readily available in published literature, this section provides a detailed example of its use
in chemical synthesis and outlines the general methodology for its application in metabolic
tracing.

Synthesis of 2'-**C-L-Histidine using Potassium
Thiocyanate-**C

This protocol details the use of Potassium thiocyanate-13C as a precursor in the synthesis of
isotopically labeled L-histidine.

Materials:

Potassium thiocyanate-13C (K13SCN)

Benzyl chloride

N-acetylglycine

Other necessary reagents and solvents for multi-step organic synthesis
Procedure:

o Preparation of 133C-benzyl isothiocyanate: Potassium thiocyanate-13C is reacted with benzyl
chloride to produce 13C-benzyl isothiocyanate. The reaction mixture is heated under reflux,
and the product is extracted and purified.

o Synthesis of [13C]-N-benzyl-N'-(2'-acetamido)thiourea: The 13C-benzyl isothiocyanate is then
reacted with N-acetylglycine to form the corresponding thiourea derivative.

o Cyclization to form the imidazole ring: The thiourea derivative undergoes a series of
reactions, including cyclization, to form the 13C-labeled imidazole ring, which is the core of
histidine.

o Further synthetic steps and purification: The labeled imidazole intermediate is then converted
to 2'-13C-L-histidine dihydrochloride through several additional synthetic steps, followed by
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purification.

e Analysis: The final product's isotopic enrichment and purity are confirmed using NMR
spectroscopy and mass spectrometry.

General Protocol for a *3C Metabolic Tracer Study

This outlines a general workflow for using a 13C-labeled substrate like Potassium thiocyanate-
13C in a metabolic tracing experiment.

1. Tracer Introduction: The biological system of interest (e.g., cell culture, organism) is exposed
to a medium containing Potassium thiocyanate-13C.[2]

2. Sampling: Samples are collected over time or after the system has reached an isotopic
steady state, where the enrichment of the 13C label in the metabolites of interest has stabilized.

[2]
3. Metabolite Extraction: The collected samples are processed to extract the metabolites.[2]

4. Analytical Detection: The extracted metabolites are analyzed by mass spectrometry (MS) or
nuclear magnetic resonance (NMR) spectroscopy to detect and quantify the incorporation of
the 13C label.[2]

5. Data Analysis: The isotopic labeling patterns in the downstream metabolites are analyzed to
map the flow of the 13C label through the metabolic network, providing insights into pathway
activity.[2]

Visualizations

The following diagrams illustrate key concepts and workflows related to the application of
Potassium thiocyanate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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